Cas no 1049785-18-3 (1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride)

• Product Name: 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
• CAS No: 1049785-18-3
• MF: C₂₁H₂₈ClFN₂O₂
• MW: 394.910628318787
• CID: 5871404
• PubChem ID: 126476501
• Update Time: 2025-10-12

1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-[(3,4-dimethylphenoxy)methyl]-4-(4-fluorophenyl)-, hydrochloride (1:2)
• 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
• 1049785-18-3
• 1-Piperazineethanol, alpha-[(3,4-dimethylphenoxy)methyl]-4-(4-fluorophenyl)-, hydrochloride (1:2)
• SR-01000446322
• 1-(3,4-Dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• SR-01000446322-1

• Inchi： 1S/C21H27FN2O2.ClH/c1-16-3-8-21(13-17(16)2)26-15-20(25)14-23-9-11-24(12-10-23)19-6-4-18(22)5-7-19;/h3-8,13,20,25H,9-12,14-15H2,1-2H3;1H
• InChI Key： ZNCRNSXNPFEOAZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC(F)=CC=2)CC1)C(O)COC1C=CC(C)=C(C)C=1.Cl

Computed Properties

• Exact Mass: 394.1823340g/mol
• Monoisotopic Mass: 394.1823340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride

Research Brief on 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride (CAS: 1049785-18-3)

1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride (CAS: 1049785-18-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential pharmacological properties, particularly its interactions with neurotransmitter receptors and its implications for central nervous system (CNS) disorders. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, therapeutic potential, and current challenges in its development.

The compound is structurally characterized by a phenoxypropanolamine backbone with a piperazine substituent, which is known to confer affinity for serotonin and dopamine receptors. Recent in vitro studies have demonstrated its high selectivity for the 5-HT1A receptor, with moderate affinity for D2-like dopamine receptors. This dual activity suggests potential applications in the treatment of psychiatric disorders such as schizophrenia and depression, where modulation of both serotonergic and dopaminergic systems is often required.

In vivo studies conducted in rodent models have shown promising results. Administration of 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride at doses ranging from 1-10 mg/kg produced dose-dependent anxiolytic and antipsychotic effects without significant sedative or motor-impairing side effects. These findings are particularly noteworthy given the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration, as reported in recent pharmacokinetic studies.

From a chemical synthesis perspective, recent optimizations have improved the yield and purity of 1049785-18-3. A 2023 publication in the Journal of Medicinal Chemistry described a novel synthetic route that reduces the number of steps from seven to five while maintaining high enantiomeric purity (>99% ee). This advancement could significantly lower production costs and facilitate larger-scale preclinical studies.

Despite these promising developments, several challenges remain. The compound's metabolic stability in human liver microsomes has shown variability across studies, suggesting the need for further structural modifications. Additionally, while initial toxicology studies in animals have shown good tolerability, comprehensive safety profiling in higher species is still pending. Current research efforts are focusing on developing prodrug versions to address solubility limitations observed in formulation studies.

Looking forward, 1-(3,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride represents an intriguing candidate for CNS drug development. Its unique receptor profile and preliminary efficacy data warrant further investigation, particularly in comparative studies with existing antipsychotic and anxiolytic medications. The coming years are likely to see increased research activity around this compound as it progresses through the drug development pipeline.